Cas no 73870-33-4 (3-Nitrosothiazolidine)

• Product Name: 3-Nitrosothiazolidine
• CAS No: 73870-33-4
• MF: C₃H₆N₂OS
• MW: 118.157538890839
• CID: 563214
• PubChem ID: 52687
• Update Time: 2025-06-08

3-Nitrosothiazolidine Chemical and Physical Properties

Names and Identifiers

• Thiazolidine,3-nitroso-
• 3-nitroso-1,3-thiazolidine
• N-nitrosothiazolidine
• 3-Nitrosothiazolidine
• AC1L1DE2
• AG-G-92849
• CCRIS 5493
• N-Nitroso-1,3-thiazolidine
• CHEBI:7329
• THIAZOLIDINE, 3-NITROSO-
• 3-Nitroso-1,3-thiazolidine #
• Q27107476
• DTXSID70224458
• PROHBUGJUQHONA-UHFFFAOYSA-N
• AKOS006272878
• N-Nitrosothiazolidin
• 73870-33-4

• Inchi： 1S/C3H6N2OS/c6-4-5-1-2-7-3-5/h1-3H2
• InChI Key： PROHBUGJUQHONA-UHFFFAOYSA-N
• SMILES： S1CN(CC1)N=O

Computed Properties

• Exact Mass: 118.02008399g/mol
• Monoisotopic Mass: 118.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.240 (estimate)
• Boiling Point: 299.9°C at 760 mmHg
• Flash Point: 135.1°C
• Refractive Index: 1.7000 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines

Additional information on 3-Nitrosothiazolidine

Introduction to 3-Nitrosothiazolidine (CAS No: 73870-33-4)

3-Nitrosothiazolidine (CAS No: 73870-33-4) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitroso and thiazolidine functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The nitroso group introduces a high degree of reactivity, while the thiazolidine ring provides structural stability and versatility in molecular design.

The structure of 3-Nitrosothiazolidine consists of a five-membered heterocyclic ring containing sulfur, with a nitroso (-NO) substituent attached to one of the carbon atoms. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for medicinal chemistry applications. The compound’s reactivity is further enhanced by the presence of the thiazolidine moiety, which can participate in various chemical transformations, including nucleophilic additions and cyclizations.

In recent years, 3-Nitrosothiazolidine has been explored as a key intermediate in the development of novel therapeutic agents. Its nitroso group is particularly interesting because it can undergo reduction to form hydroxylamine derivatives or oxidation to yield nitro compounds, both of which are prevalent in pharmacophores. This dual reactivity allows researchers to fine-tune the properties of resulting molecules for specific biological targets.

One of the most compelling aspects of 3-Nitrosothiazolidine is its role in the synthesis of thiazole-based compounds, which are known for their broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The introduction of the nitroso group into these structures can modulate their pharmacokinetic profiles and enhance their binding affinity to biological targets. For instance, researchers have utilized 3-Nitrosothiazolidine to develop inhibitors of enzymes involved in cancer metabolism.

Recent advancements in nitroso compound chemistry have also highlighted the potential of 3-Nitrosothiazolidine as a precursor for generating reactive species that can selectively modify biomolecules. These modifications are crucial for studying protein function and developing targeted therapies. The ability to introduce specific functional groups at precise positions within a molecule is essential for achieving high selectivity in drug design. The reactivity of the nitroso group allows for controlled functionalization, making 3-Nitrosothiazolidine a valuable tool in synthetic biology.

The pharmaceutical industry has shown particular interest in 3-Nitrosothiazolidine due to its potential applications in drug discovery. For example, researchers have employed this compound to synthesize analogs of known drugs with improved efficacy and reduced side effects. The thiazolidine ring provides a scaffold that can be easily modified to explore different chemical spaces, while the nitroso group serves as a handle for further derivatization. This combination makes 3-Nitrosothiazolidine an attractive candidate for generating novel therapeutic candidates.

In addition to its pharmaceutical applications, 3-Nitrosothiazolidine has found utility in materials science and catalysis. Its unique reactivity allows it to participate in various organic transformations, making it a useful component in catalytic systems designed for asymmetric synthesis or polymerization reactions. The ability to generate chiral centers through controlled reactions with 3-Nitrosothiazolidine derivatives opens up new possibilities for designing enantiomerically pure materials with tailored properties.

The synthesis of 3-Nitrosothiazolidine itself is an area of active research, with recent studies focusing on optimizing yield and purity through novel synthetic routes. Advances in green chemistry have also prompted investigations into more sustainable methods for producing this compound, reducing reliance on hazardous reagents or byproducts. These efforts align with broader trends in pharmaceutical manufacturing aimed at improving environmental responsibility while maintaining high-quality outputs.

Future directions for research on 3-Nitrosothiazolidine may include exploring its applications in drug delivery systems and bioconjugation techniques. The ability to incorporate this compound into polymers or nanoparticles could enhance drug solubility or targeted delivery to specific tissues within the body. Additionally, its role as a probe molecule for studying enzyme mechanisms remains an untapped area that could yield significant insights into biological pathways relevant to human health.

In conclusion,3-Nitrosothiazolidine (CAS No: 73870-33-4) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers seeking innovative solutions in medicinal chemistry, materials science, and catalysis. As our understanding of its properties continues to grow,3-Nitrosothiazolidine will undoubtedly play an increasingly important role in shaping future advancements within these fields.